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Compound of Interest

Compound Name: Fenoxaprop-P

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal performance of Fenoxaprop-P-
ethyl and Quizalofop-p-ethyl, two widely used post-emergence herbicides for the control of
grass weeds. Both active ingredients belong to the aryloxyphenoxypropionate (‘fop’) chemical
family and are recognized for their systemic action and selectivity in broadleaf crops. This
document synthesizes experimental data on their mechanism of action, herbicidal efficacy, and
crop tolerance to assist in informed selection for research and agricultural applications.

General Properties and Mechanism of Action

Fenoxaprop-P-ethyl and Quizalofop-p-ethyl are the active R-enantiomers of their respective
racemic mixtures.[1] They function as systemic herbicides, meaning they are absorbed
primarily through the leaves of the target grass weeds and translocated throughout the plant to
the sites of action.[2][3]

Both herbicides share the same primary mode of action: the inhibition of the enzyme Acetyl-
CoA Carboxylase (ACCase).[2][3] ACCase is a critical enzyme in the biosynthesis of fatty acids
(lipids), which are essential components for building cell membranes and for energy storage.[4]
[5] By inhibiting ACCase in the meristematic tissues (growing points) of grasses, these
herbicides halt the production of new cells, leading to a cessation of growth, followed by
chlorosis (yellowing), and eventual necrosis and death of the weed.[4][5] This targeted action
on the ACCase enzyme found in most grass species (Poaceae family) is the basis for their
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selectivity, as the ACCase enzyme in broadleaf (dicot) plants is structurally different and not
affected.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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